Cas no 31784-84-6 (Thiazole,2-chloro-4-methyl-5-propyl-)

• Product Name: Thiazole,2-chloro-4-methyl-5-propyl-
• CAS No: 31784-84-6
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• CID: 312232
• PubChem ID: 208189
• Update Time: 2025-04-19

Thiazole,2-chloro-4-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole,2-chloro-4-methyl-5-propyl-
• 2-chloro-4-methyl-5-propyl-1,3-thiazole
• 2-Chloro-4-methyl-5-propylthiazole
• 31784-84-6
• Thiazole, 2-chloro-4-methyl-5-propyl-
• DTXSID80185647
• SCHEMBL10282389
• BRN 1100422

• Inchi： 1S/C7H10ClNS/c1-3-4-6-5(2)9-7(8)10-6/h3-4H2,1-2H3
• InChI Key： QMTUCXGJDRIQSH-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C(CCC)S1

Computed Properties

• Exact Mass: 175.0224
• Monoisotopic Mass: 175.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 255.9°Cat760mmHg
• Flash Point: 108.5°C
• Refractive Index: 1.535
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles